Cas no 297740-99-9 ((5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione)

(5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione structure

297740-99-9 structure

Product Name:(5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione

CAS No:297740-99-9

Molecular Formula:C₂₆H₃₈O₁₂

Molecular Weight:542.572729587555

CID:4670359

PubChem ID:10674051

(5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione Properties

Names and Identifiers

- Nudifloside C
- (5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihyd
- 297740-99-9
- AKOS040762127
- (5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione
- (-)-Nudifloside C
- InChIKey： AJSGWOXJRVVHLI-KUNQWTTOSA-N
- Inchi： 1S/C26H38O12/c1-4-13-14-6-19(29)34-9-15-11(2)5-17(28)20(15)12(3)8-35-24(33)16(14)10-36-25(13)38-26-23(32)22(31)21(30)18(7-27)37-26/h4,10-12,14-15,17-18,20-23,25-28,30-32H,5-9H2,1-3H3/b13-4+/t11-,12-,14-,15+,17-,18+,20-,21+,22-,23+,25-,26-/m0/s1
- SMILES： O[C@H]1C[C@H](C)[C@H]2COC(C[C@H]3/C(=C\C)/[C@@H](OC=C3C(=O)OC[C@H](C)[C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

Exact Mass: 542.23632664g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 3
Monoisotopic Mass: 542.23632664g/mol
Heavy Atom Count: 38
Complexity: 933
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.295
Topological Polar Surface Area: 181

Experimental Properties

Color/Form: Powder

(5R,6S,7S,9S,10R,15S,16E,17S)-16-Ethylidene-7-hydroxy-5,9-dimethyl-17-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-2,13-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TargetMol Chemicals	TN4677-5 mg	Nudifloside C	297740-99-9	98%	5mg	￥ 3,940
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N91080-5 mg	NudiflosideC	297740-99-9		5mg	¥5600.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4677-1 mg	Nudifloside C	297740-99-9		1mg	￥2835.00	2022-04-26